2,5-Dichloro-N-mesitylpyridin-3-amine
Description
2,5-Dichloro-N-mesitylpyridin-3-amine is a pyridine derivative featuring chlorine substituents at the 2- and 5-positions of the pyridine ring and an N-mesityl (2,4,6-trimethylphenyl) group at the 3-amino position. This structural configuration confers unique electronic and steric properties, making it a compound of interest in medicinal chemistry and materials science.
Properties
Molecular Formula |
C14H14Cl2N2 |
|---|---|
Molecular Weight |
281.2 g/mol |
IUPAC Name |
2,5-dichloro-N-(2,4,6-trimethylphenyl)pyridin-3-amine |
InChI |
InChI=1S/C14H14Cl2N2/c1-8-4-9(2)13(10(3)5-8)18-12-6-11(15)7-17-14(12)16/h4-7,18H,1-3H3 |
InChI Key |
REGLIPRTWOHJTE-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)NC2=C(N=CC(=C2)Cl)Cl)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Physicochemical Properties
The following table compares 2,5-Dichloro-N-mesitylpyridin-3-amine with two structurally related pyridine derivatives from the provided evidence:
Reactivity and Electronic Effects
- Electron-Withdrawing vs. Donating Groups : The chlorine substituents in 2,5-Dichloro-N-mesitylpyridin-3-amine reduce electron density on the pyridine ring, enhancing susceptibility to nucleophilic aromatic substitution. In contrast, the methoxy group in is electron-donating, directing electrophilic reactions to specific ring positions .
- Steric Influence: The mesityl group in the target compound may impede interactions in catalytic or receptor-binding contexts compared to the less hindered dimethylaminomethylphenyl group in or the linear methylamine chain in .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
